Cas no 1892244-44-8 (3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1892244-44-8
• MF: C₁₃H₁₇FO₃
• MW: 240.270687818527
• CID: 6469973
• PubChem ID: 117353404
• Update Time: 2025-06-08

3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid
• EN300-1762597
• 1892244-44-8

• Inchi： 1S/C13H17FO3/c1-8-5-11(17-4)9(6-10(8)14)7-13(2,3)12(15)16/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key： BILLOOMABAOVKK-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)CC(C(=O)O)(C)C)OC

Computed Properties

• Exact Mass: 240.11617256g/mol
• Monoisotopic Mass: 240.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1892244-44-8)

3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1892244-44-8) is a fluorinated aromatic compound with a unique structural framework, combining a methoxy group, a methyl substituent, and a fluoro moiety on its phenyl ring. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's 2,2-dimethylpropanoic acid backbone further enhances its stability, a critical factor in drug design and material science applications.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in medicinal chemistry. Researchers are particularly intrigued by the 5-fluoro-2-methoxy-4-methylphenyl motif, as it mimics bioactive scaffolds found in FDA-approved drugs. The presence of the fluoro group often improves metabolic stability and membrane permeability, addressing key challenges in drug development. This aligns with current trends in AI-driven drug discovery, where computational models prioritize fluorinated analogs for their enhanced bioavailability.

The compound's CAS No. 1892244-44-8 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Laboratories frequently search for "synthesis of 3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid" or "applications of fluorinated aromatic acids," reflecting its relevance in synthetic organic chemistry. Its structural complexity also makes it a candidate for green chemistry studies, where researchers explore eco-friendly catalytic methods to synthesize such intermediates.

From a commercial perspective, 3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid is often discussed in forums focusing on high-value chemical intermediates. Its potential role in developing non-steroidal anti-inflammatory drugs (NSAIDs) analogs has garnered attention, especially amid growing interest in precision medicine. The compound's methyl and methoxy groups could modulate target selectivity, a hot topic in personalized therapeutics.

Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring purity for research use. Queries such as "NMR spectrum of CAS 1892244-44-8" or "HPLC purification methods for fluorinated phenyl derivatives" are common among chemists optimizing protocols. Additionally, the rise of machine learning in chemical analysis has spurred interest in predictive models for such compounds' spectroscopic signatures.

Environmental and toxicological profiles of fluorinated aromatic acids remain a focus area, with regulatory bodies emphasizing sustainable chemical design. While 1892244-44-8 is not classified as hazardous, its degradation pathways are studied to align with green chemistry principles. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 3-(5-fluoro-2-methoxy-4-methylphenyl)-2,2-dimethylpropanoic acid exemplifies the intersection of structural innovation and applied chemistry. Its multifaceted applications—from drug discovery to material science—underscore its importance in modern research. As industries prioritize fluorine-containing building blocks, this compound will likely remain a key player in advancing small-molecule therapeutics and functional materials.